Cas no 1705102-01-7 (4-(cyclopropanesulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane)

• Product Name: 4-(cyclopropanesulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane
• CAS No: 1705102-01-7
• MF: C₁₂H₁₇NO₂S₃
• MW: 303.463879346848
• CID: 5549281
• PubChem ID: 90633071
• Update Time: 2025-10-29

4-(cyclopropanesulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopropylsulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane
• 4-cyclopropylsulfonyl-7-thiophen-2-yl-1,4-thiazepane
• F6481-4543
• 1705102-01-7
• AKOS025106538
• 4-(cyclopropanesulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane

• Inchi： 1S/C12H17NO2S3/c14-18(15,10-3-4-10)13-6-5-12(17-9-7-13)11-2-1-8-16-11/h1-2,8,10,12H,3-7,9H2
• InChI Key： DWJKVNLDYPMIRJ-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCSC(C2=CC=CS2)CC1)(=O)=O

Computed Properties

• Exact Mass: 303.04214231g/mol
• Monoisotopic Mass: 303.04214231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 99.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 4-(cyclopropanesulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane

4-(Cyclopropanesulfonyl)-7-(Thiophen-2-yl)-1,4-Thiazepane: A Comprehensive Overview

4-(Cyclopropanesulfonyl)-7-(Thiophen-2-yl)-1,4-Thiazepane is a complex organic compound with the CAS registry number 1705102-01-7. This compound belongs to the class of thiazepanes, which are seven-membered heterocyclic compounds containing sulfur and nitrogen atoms. The structure of this compound is characterized by a thiazepane ring system substituted with a cyclopropanesulfonyl group at the 4-position and a thiophene moiety at the 7-position. These substituents play a significant role in determining the compound's chemical properties, reactivity, and potential applications.

The cyclopropanesulfonyl group is a key feature of this compound, contributing to its unique electronic and steric properties. Cyclopropane rings are known for their strained geometry, which can influence the reactivity of adjacent functional groups. In this case, the sulfonyl group attached to the cyclopropane ring introduces electron-withdrawing effects, potentially enhancing the electrophilicity of the molecule. This could be advantageous in certain chemical reactions or biological interactions.

The thiophene moiety at the 7-position adds another layer of complexity to the molecule. Thiophene is an aromatic heterocycle with sulfur atoms, known for its stability and ability to participate in various conjugation effects. The presence of thiophene in this compound may enhance its solubility in organic solvents and potentially improve its pharmacokinetic properties if used in drug design.

Recent studies have highlighted the potential of thiazepane derivatives in drug discovery, particularly in targeting specific biological pathways or enzymes. The combination of a sulfonyl group and a thiophene ring in 4-(Cyclopropanesulfonyl)-7-(Thiophen-2-yl)-1,4-Thiazepane makes it an interesting candidate for exploring its biological activity. Researchers have shown interest in such compounds due to their potential as kinase inhibitors or modulators of ion channels.

From a synthetic perspective, the construction of 1,4-thiazepane derivatives remains a challenging yet rewarding area of research. The synthesis of 4-(Cyclopropanesulfonyl)-7-(Thiophen-2-yl)-1,4-Thiazepane likely involves multi-step processes, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent advancements in catalytic methods and transition metal-mediated reactions have provided new avenues for constructing such complex molecules with high efficiency and selectivity.

The cyclopropane ring in this compound introduces additional challenges due to its inherent strain and reactivity. However, this strain can also be harnessed to create unique reactivity patterns or to stabilize certain transition states during chemical transformations. For instance, cyclopropane-containing compounds have been explored as templates for generating bioactive molecules with novel mechanisms of action.

In terms of applications, 4-(Cyclopropanesulfonyl)-7-(Thiophen-2-yl)-1,4-Thiazepane could find utility in various fields beyond drug discovery. Its structural features make it a potential candidate for materials science applications, such as in the development of advanced polymers or optoelectronic materials. The sulfur atoms within the molecule could contribute to desirable electronic properties or enhance compatibility with certain manufacturing processes.

Recent research has also focused on understanding the structure-property relationships (SPR) of thiazepane derivatives like CAS No. 1705102-01-7. By systematically varying substituents on the thiazepane ring, scientists aim to identify correlations between molecular structure and biological activity or physical properties. Such studies are crucial for guiding rational drug design efforts and optimizing lead compounds for therapeutic applications.

The integration of computational chemistry tools has further enriched our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations and molecular dynamics simulations provide insights into its electronic structure, conformational flexibility, and interaction patterns with biological targets or other molecules.

In conclusion, 4-(Cyclopropanesulfonyl)-7-(Thiophen-2-yl)-1,4-Thiazepane (CAS No. 1705102-01-7) stands out as a fascinating compound with diverse potential applications across chemistry and biology. Its unique structural features and reactivity make it an attractive target for further research and development.